Cas no 51421-18-2 ((3-methylbenzyl)hydrazine)

• Product Name: (3-methylbenzyl)hydrazine
• CAS No: 51421-18-2
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD07785901
• CID: 935297
• PubChem ID: 16774220
• Update Time: 2025-05-20

(3-methylbenzyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (3-Methylbenzyl)hydrazine hydrochloride
• (3-Methyl-benzyl)-hydrazine
• (3-methylbenzyl)hydrazine(SALTDATA: HCl)
• 3-METHYL-BENZYL-HYDRAZINE
• LRDZBVAFUXSPGH-UHFFFAOYSA-N
• 51421-18-2
• [(3-methylphenyl)methyl]hydrazine
• (3-methylphenyl)methylhydrazine
• (3-methylbenzyl)hydrazine
• AKOS000130329
• 3-methylbenzylhydrazine
• DTXSID30588260
• EN300-69746
• SCHEMBL8224663
• CS-0280486

• MDL： MFCD07785901
• Inchi： 1S/C8H12N2/c1-7-3-2-4-8(5-7)6-10-9/h2-5,10H,6,9H2,1H3
• InChI Key： LRDZBVAFUXSPGH-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=C(C)C=1)N

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 2.04950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on (3-methylbenzyl)hydrazine

Comprehensive Overview of (3-methylbenzyl)hydrazine (CAS No. 51421-18-2): Properties, Applications, and Industry Insights

(3-methylbenzyl)hydrazine (CAS No. 51421-18-2) is an organic compound belonging to the hydrazine derivative family, characterized by its unique aromatic methyl-substituted benzyl structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity, particularly as a building block for synthesizing heterocyclic compounds. Its molecular formula, C₈H₁₂N₂, and moderate polarity make it soluble in common organic solvents, facilitating its use in organic synthesis workflows.

In recent years, the demand for hydrazine derivatives like (3-methylbenzyl)hydrazine has surged, driven by their applications in drug discovery and crop protection. Researchers highlight its role in constructing pyrazole and triazole scaffolds, which are pivotal in developing kinase inhibitors and antifungal agents. A 2023 study published in the Journal of Medicinal Chemistry emphasized its utility in optimizing bioactive molecules with improved metabolic stability—a key concern in modern pharmacology.

From an industrial perspective, CAS No. 51421-18-2 is often discussed in forums focusing on green chemistry and sustainable synthesis. Users frequently search for "eco-friendly hydrazine derivatives" or "scalable synthesis of (3-methylbenzyl)hydrazine," reflecting the industry’s shift toward minimizing hazardous byproducts. Advanced catalytic methods, such as microwave-assisted reactions, have been explored to enhance the yield and purity of this compound while reducing energy consumption.

Analytical techniques for characterizing (3-methylbenzyl)hydrazine include HPLC, GC-MS, and NMR spectroscopy, with proton NMR showing distinct signals for the methylbenzyl moiety (δ 2.3 ppm for CH₃ and δ 7.1–7.3 ppm for aromatic protons). These methods are critical for quality control, especially when the compound is used in high-value intermediates for APIs (Active Pharmaceutical Ingredients).

Safety and handling protocols for 51421-18-2 align with general laboratory best practices, though it is less volatile compared to simpler hydrazines. Storage recommendations typically suggest inert atmospheres and moisture-free conditions to prevent degradation. Notably, regulatory databases like REACH and PubChem provide updated toxicological profiles, addressing common queries about its environmental impact and biodegradability.

Emerging trends link (3-methylbenzyl)hydrazine to material science applications, particularly in polymer crosslinking and conductive coatings. A 2024 patent disclosed its use in modifying epoxy resins for enhanced thermal stability—a topic gaining traction in electronics manufacturing communities. Such innovations underscore the compound’s potential beyond traditional domains.

For suppliers and distributors, SEO-optimized content around CAS 51421-18-2 should integrate long-tail keywords like "high-purity (3-methylbenzyl)hydrazine supplier" or "custom synthesis of methylbenzyl hydrazine derivatives." These terms align with procurement trends where buyers prioritize batch consistency and technical documentation compliance.

In summary, (3-methylbenzyl)hydrazine (CAS No. 51421-18-2) exemplifies the intersection of specialty chemicals and cutting-edge research. Its adaptability across pharmaceuticals, agriculture, and materials ensures its relevance in scientific and industrial discourse, while sustainable synthesis methods address contemporary environmental priorities.